molecular formula C9H16N4OS B8599810 Acetamide, 2-(dimethylamino)-N-(5-propyl-1,3,4-thiadiazol-2-yl)- CAS No. 132304-27-9

Acetamide, 2-(dimethylamino)-N-(5-propyl-1,3,4-thiadiazol-2-yl)-

Cat. No.: B8599810
CAS No.: 132304-27-9
M. Wt: 228.32 g/mol
InChI Key: KWLTXQCZHXBOHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Acetamide, 2-(dimethylamino)-N-(5-propyl-1,3,4-thiadiazol-2-yl)- is a useful research compound. Its molecular formula is C9H16N4OS and its molecular weight is 228.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide, 2-(dimethylamino)-N-(5-propyl-1,3,4-thiadiazol-2-yl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide, 2-(dimethylamino)-N-(5-propyl-1,3,4-thiadiazol-2-yl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

132304-27-9

Molecular Formula

C9H16N4OS

Molecular Weight

228.32 g/mol

IUPAC Name

2-(dimethylamino)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide

InChI

InChI=1S/C9H16N4OS/c1-4-5-8-11-12-9(15-8)10-7(14)6-13(2)3/h4-6H2,1-3H3,(H,10,12,14)

InChI Key

KWLTXQCZHXBOHM-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NN=C(S1)NC(=O)CN(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To solution of AK-2 (3.3 g, 13.1 mmol) in AcOH (10 mL) is slowly added H2O2 (1.37 mL, 13.7 mmol). The reaction mixture is stirred at rt for 3 h and is then quenched with saturated Na2SO3(aq) and neutralized with 1N NaOH(aq). The mixture is extracted with EtOAc and concentrated to yield AK-3.
Name
Quantity
3.3 g
Type
reactant
Reaction Step One
Name
Quantity
1.37 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Three

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